1-Cyclohexyl-3-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea

• IUPAC Name: 1-cyclohexyl-3-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]urea
• InChI: InChI=1S/C16H23N3O3S/c20-16(17-13-5-2-1-3-6-13)18-14-7-9-15(10-8-14)19-11-4-12-23(19,21)22/h7-10,13H,1-6,11-12H2,(H2,17,18,20)
• InChI Key: FXHZVNBLSGTFMB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=CC=C(C=C2)N3CCCS3(=O)=O
• Molecular Formula: C16H23N3O3S
• Molecular Weight: 337.4 g/mol

Description

1-Cyclohexyl-3-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as "CDU" and has been found to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Environmental and Health Impact Studies

Environmental Exposure to Plasticizers

Research has identified environmental exposure to certain plasticizers, such as cyclohexane dicarboxylic acid derivatives, highlighting the potential for these compounds as environmental biomarkers. For instance, the environmental exposure to diisononyl cyclohexane-1,2-dicarboxylate (DINCH), a plasticizer introduced to replace phthalates, has been studied, with oxidative metabolites of DINCH found in human urine suggesting widespread exposure (Silva et al., 2013).

Toxicity and Metabolism of Plasticizers

The metabolism and potential toxicity of new plasticizers replacing traditional phthalates, such as DINCH, have been investigated. A follow-up study identified additional metabolites from DINCH in human urine after oral dosage, indicating extensive oxidative metabolism and the presence of breakdown metabolites, providing insights into the body's processing of these substances and their potential health implications (Schütze et al., 2016).

Application in Disease Treatment and Management

Urea Cycle Disorders Management

Phenylacetylglutamine has been evaluated as a waste nitrogen product in patients with urea cycle disorders, suggesting its potential to replace urea as a vehicle for waste nitrogen excretion. This research underscores the role of urea-based compounds in therapeutic applications, particularly in managing conditions related to nitrogen waste disposal (Brusilow, 1991).

Chemical Monitoring and Exposure Assessment

Biological Monitoring of Occupational Exposure

The study of occupational exposure to cyclohexane and its metabolites, such as cyclohexanediols, in urine samples highlights the importance of monitoring chemical exposure in the workplace. This research provides a basis for assessing exposure levels and developing safety standards for chemicals used in various industries (Perico et al., 1999).